8-Methoxy-3-(4-pyridin-2-ylpiperazine-1-carbonyl)chromen-2-one

• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 8-methoxy-3-(4-pyridin-2-ylpiperazine-1-carbonyl)chromen-2-one
• InChI: InChI=1S/C20H19N3O4/c1-26-16-6-4-5-14-13-15(20(25)27-18(14)16)19(24)23-11-9-22(10-12-23)17-7-2-3-8-21-17/h2-8,13H,9-12H2,1H3
• InChI Key: LUCWHOSVEZMKHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)N3CCN(CC3)C4=CC=CC=N4

Description

8-Methoxy-3-(4-pyridin-2-ylpiperazine-1-carbonyl)chromen-2-one is a synthetic coumarin derivative featuring a methoxy group at position 8 and a 4-pyridin-2-ylpiperazine-1-carbonyl substituent at position 3 of the chromen-2-one core. The compound is synthesized via multi-step reactions, starting from 2-hydroxy-3-methoxybenzaldehyde and ethyl acetoacetate under solvent-free, piperidine-catalyzed conditions to form 3-acetyl-8-methoxy-2H-chromen-2-one as a precursor . This compound is of interest due to its structural complexity, which may confer unique biological or physicochemical properties compared to simpler coumarins.

Comparison with Similar Compounds

Structural Features and Substituent Variations

The compound’s distinctiveness arises from its 3-(4-pyridin-2-ylpiperazine-1-carbonyl) substituent, which differentiates it from other coumarin derivatives. Below is a comparative analysis with structurally related analogs:

Compound Name	Core Structure	Substituents	Key Features	Reference
8-Methoxy-3-(4-pyridin-2-ylpiperazine-1-carbonyl)chromen-2-one	Chromen-2-one	- 8-OCH₃ - 3-(4-pyridin-2-ylpiperazine-1-carbonyl)	Pyridine-piperazine hybrid; potential for enhanced receptor binding due to nitrogen-rich groups.
10-Methoxy-7-methyl-2H-benzo[g]chromen-2-one (3)	Benzo[g]chromen-2-one	- 10-OCH₃ - 7-CH₃	Extended aromatic system; methyl substitution may increase lipophilicity.
5,7-Dimethoxy-8-(3-methyl-2-oxo-butyl)coumarin (6)	Chromen-2-one	- 5,7-OCH₃ - 8-(3-methyl-2-oxo-butyl)	Branched alkyl chain at position 8; keto group could influence reactivity.
4-(3-Piperazine-1-yl-propoxy)-7-methoxy-3-phenyl-chromen-2-one derivatives	Chromen-2-one	- 7-OCH₃ - 4-(3-piperazinylpropoxy) - 3-Ph (e.g., 4e, 4h)	Piperazine linked via propoxy spacer; phenyl group at position 3 enhances steric bulk.
6-Chloro-8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-4-methylchromen-2-one	Chromen-2-one	- 6-Cl - 8-(piperazinylmethyl) - 7-OH - 4-CH₃	Chloro and hydroxy groups enhance polarity; ethyl-piperazine improves solubility.
8-Methoxy-3-[7-(4-methoxyphenyl-2-oxoethoxy)-2-oxochromen-4-yl]chromen-2-one	Chromen-2-one	- 8-OCH₃ - 3-(aryloxyethoxy)	Bis-coumarin structure; methoxy groups may stabilize π-π interactions.

Computational and Spectroscopic Studies

• Spectroscopic Characterization : Analogs such as 9-Methoxy-2H-Furo[3,2-g]Chromen-2-One () have been studied using FT-IR and FT-Raman spectroscopy, revealing correlations between methoxy positioning and vibrational modes . Similar analyses for the target compound could elucidate its conformational stability.
• Quantum Chemical Calculations : Studies on 1-Phenylcyclopentane Carboxylic Acid () and azodyes () demonstrate the utility of DFT methods (e.g., B3LYP/6-311G) in predicting electronic properties and anti-corrosive behavior . These approaches could model the target compound’s reactivity and intermolecular interactions.